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Compound of Interest

Compound Name: Isotachysterol 3

Cat. No.: B8079540 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Isotachysterol 3. The following

procedures are based on available safety data and established best practices for handling

potent chemical compounds in a laboratory setting.

Hazard Identification and Safety Data
Isotachysterol 3 is classified as a hazardous substance.[1][2] It is toxic if swallowed, in contact

with skin, or if inhaled, and is suspected of damaging fertility or the unborn child.[1] Due to its

hazardous nature, strict adherence to safety protocols is mandatory.

Quantitative Data Summary:

Property Value Source

Molecular Formula C27H44O [1][2]

Molecular Weight 384.64 g/mol

Boiling Point 500.9 ± 29.0 °C (Predicted)

Density 0.97 ± 0.1 g/cm3 (Predicted)

Solubility Soluble in DMSO

Stability
Light and temperature

sensitive
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GHS Hazard Classification:

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 3 Danger
H301: Toxic if

swallowed

Acute Toxicity, Dermal 3 Danger
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
3 Danger H331: Toxic if inhaled

Reproductive Toxicity 2 Warning

H361: Suspected of

damaging fertility or

the unborn child

Source: PubChem, ChemicalBook

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure when handling

Isotachysterol 3. The following table outlines the recommended PPE based on the risk level of

the operation.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection

Nitrile gloves (double-gloving

recommended). Change

gloves frequently and

immediately after

contamination.

Double-gloving with nitrile

gloves.

Eye Protection
Safety glasses with side

shields.

Chemical safety goggles or a

full-face shield.

Body Protection Laboratory coat.
Disposable gown over a lab

coat.

Respiratory Protection

Not generally required for

small quantities handled in a

certified chemical fume hood.

A NIOSH-approved respirator

with a particulate filter may be

necessary for weighing or

procedures that could

generate dust or aerosols.

This guidance is based on best practices for handling cholesterol-like compounds and

chemicals with known toxicological properties.

Operational Plan: Step-by-Step Handling Procedure
All handling of Isotachysterol 3 must be performed in a designated area, preferably within a

certified chemical fume hood to control exposure.

1. Preparation and Pre-Handling Check:

Ensure the chemical fume hood is functioning correctly.
Verify that all necessary PPE is available and in good condition.
Have spill cleanup materials readily accessible.
Review the Safety Data Sheet (SDS) or available safety information before starting work.

2. Handling the Compound:

Wear the appropriate PPE as outlined in the table above.
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When weighing, use a balance inside the fume hood or in a ventilated enclosure to minimize
dust inhalation.
Handle the compound with care to avoid generating dust or aerosols.
Use appropriate lab equipment (e.g., spatulas, glassware) dedicated for use with this
compound if possible.

3. Storage:

Store Isotachysterol 3 in a tightly sealed, light-resistant container.
Keep in a cool, dry, and well-ventilated area.
Store away from incompatible materials such as strong oxidizing agents.
Given its temperature sensitivity, storage at -20°C is recommended.

4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek immediate medical attention.
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.
Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
Spill:
Small Spill (in a fume hood): Absorb with an inert material (e.g., vermiculite, sand). Place all
contaminated materials in a sealed, labeled container for hazardous waste disposal.
Large Spill (or outside a fume hood): Evacuate the area. Alert laboratory personnel and the
safety officer. Prevent the spread of the spill. Only trained personnel with appropriate PPE
should clean the spill.

Disposal Plan
All waste materials contaminated with Isotachysterol 3 must be treated as hazardous waste.

1. Waste Collection:

Collect all contaminated materials, including disposable gloves, gowns, bench paper, and
any unused compound, in a designated, sealed, and clearly labeled hazardous waste
container.
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2. Container Labeling:

The waste container must be labeled with "Hazardous Waste" and the chemical name
"Isotachysterol 3".

3. Disposal Procedure:

Dispose of all waste materials in accordance with local, state, and federal regulations for
hazardous chemical waste.
Do not dispose of Isotachysterol 3 or its waste down the drain.

Visual Workflow for Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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